Cas no 1340233-82-0 (1-(furan-3-carbonyl)pyrrolidine-3-carboxylic acid)

• Product name: 1-(furan-3-carbonyl)pyrrolidine-3-carboxylic acid
• CAS No: 1340233-82-0
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 5573209

1-(furan-3-carbonyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 1-(3-furanylcarbonyl)-
• 1-(furan-3-carbonyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C10H11NO4/c12-9(8-2-4-15-6-8)11-3-1-7(5-11)10(13)14/h2,4,6-7H,1,3,5H2,(H,13,14)
• InChI Key： VEEHQPTYLULTRZ-UHFFFAOYSA-N
• SMILES： N1(C(C2C=COC=2)=O)CCC(C(O)=O)C1

Experimental Properties

• Density: 1.377±0.06 g/cm3(Predicted)
• Boiling Point: 415.3±35.0 °C(Predicted)
• pka: 4.30±0.20(Predicted)

Additional information on 1-(furan-3-carbonyl)pyrrolidine-3-carboxylic acid

Professional Introduction to 1-(furan-3-carbonyl)pyrrolidine-3-carboxylic acid (CAS No. 1340233-82-0)

1-(furan-3-carbonyl)pyrrolidine-3-carboxylic acid, identified by its CAS number 1340233-82-0, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a pyrrolidine core substituted with a furan-3-carbonyl group, which introduces both rigidity and reactivity, making it a valuable scaffold for medicinal chemistry investigations.

The furan-3-carbonyl moiety in 1-(furan-3-carbonyl)pyrrolidine-3-carboxylic acid plays a crucial role in its chemical behavior. The furan ring, known for its electron-deficient nature, can participate in various interactions with biological targets, including hydrogen bonding and π-stacking interactions. These properties make the compound an attractive candidate for designing molecules that can interact with biological macromolecules such as proteins and enzymes. The carboxylic acid group at the 3-position of the pyrrolidine ring further enhances its versatility, allowing for further functionalization through esterification, amidation, or other chemical transformations.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. 1-(furan-3-carbonyl)pyrrolidine-3-carboxylic acid has been explored in several research studies as a building block for more complex molecules. Its structural motif has been incorporated into libraries of compounds designed for high-throughput screening (HTS) to identify potential drug candidates. The compound's ability to serve as a scaffold for drug discovery is particularly appealing due to its balance of structural complexity and synthetic accessibility.

One of the most compelling aspects of 1-(furan-3-carbonyl)pyrrolidine-3-carboxylic acid is its potential application in the development of bioactive molecules. The combination of the pyrrolidine and furan moieties provides a rich chemical space for designing compounds with specific biological activities. For instance, researchers have investigated derivatives of this compound as inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The ability to modulate these pathways through small-molecule inhibitors is a key goal in modern drug development.

The synthesis of 1-(furan-3-carbonyl)pyrrolidine-3-carboxylic acid involves multi-step organic reactions that highlight the compound's synthetic utility. The introduction of the furan-3-carbonyl group typically requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. These methods not only improve the efficiency of synthesis but also allow for the introduction of additional functional groups, expanding the range of possible derivatives.

The pharmacological profile of 1-(furan-3-carbonyl)pyrrolidine-3-carboxylic acid has been studied in various preclinical models. Initial investigations have shown that derivatives of this compound exhibit promising activity against certain disease targets. For example, some studies have demonstrated inhibitory effects on kinases and other enzymes implicated in cancer progression. Additionally, the compound has shown potential as an antagonist or agonist for receptors involved in neurological disorders. These findings underscore the importance of heterocyclic compounds like 1-(furan-3-carbonyl)pyrrolidine-3-carboxylic acid in drug discovery efforts.

The growing body of research on 1-(furan-3-carbonyl)pyrrolidine-3-carboxylic acid strong> highlights its significance as a versatile intermediate in medicinal chemistry. Its unique structural features and synthetic accessibility make it an invaluable tool for designing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation drugs.

In conclusion, 1-(< strong>furan-3-carbonyl strong>) < strong >pyrrolidine - 3 - carboxylic acid strong > (CAS No. 1340233 - 82 - 0) is a fascinating compound with significant potential in pharmaceutical research. Its structural characteristics and synthetic utility have positioned it as a key intermediate in drug discovery efforts aimed at addressing various diseases. As our understanding of its properties continues to expand, so too will its applications in developing innovative therapeutic strategies.